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Abstract

Methyl Eichlerianate, a naturally occurring triterpenoid, has garnered interest within the
scientific community for its potential therapeutic applications. As the methyl ester of Eichlerianic
acid, this compound belongs to the dammarane class of triterpenoids, a group of molecules
known for their diverse biological activities. This technical guide provides a comprehensive
overview of the known physical and chemical characteristics of Methyl Eichlerianate and its
parent compound, Eichlerianic acid. The information presented herein is intended to serve as a
foundational resource for researchers engaged in natural product chemistry, pharmacology,
and drug development.

Introduction

Methyl Eichlerianate is a tetracyclic triterpenoid first identified as a constituent of Aglaia
lanuginosa, a plant species belonging to the Meliaceae family. Its structure is derived from the
dammarane skeleton, a common framework for a wide array of bioactive natural products. The
parent compound, Eichlerianic acid, has been isolated from various plant sources, including
Cabralea canjerana and Aglaia cucullata. Research into Eichlerianic acid has revealed
promising biological activities, including antioxidant, cytotoxic, and antiviral properties,
suggesting that Methyl Eichlerianate may hold similar therapeutic potential. This guide will
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detail the available data on the physicochemical properties and spectroscopic characterization
of these related compounds.

Physicochemical Properties

The quantitative physical and chemical data for Methyl Eichlerianate and Eichlerianic acid are
summarized below. It is important to note that while some data for Methyl Eichlerianate is
available, more extensive characterization has been performed on its parent acid.

Table 1: Physical and Chemical Properties

Methyl
Property . i . Eichlerianic Acid Source(s)
Eichlerianate

Molecular Formula Cs31H5204 C30Hs004 [1]
Molecular Weight 488.74 g/mol 474.72 g/mol [2]
CAS Number 56421-12-6 56421-13-7 [1]
Physical Description Powder

Chloroform,

Dichloromethane,
Ethyl Acetate, DMSO,
Acetone

Solubility

Spectroscopic Data

The structural elucidation of Methyl Eichlerianate and Eichlerianic acid has been
accomplished through various spectroscopic techniques. The following tables summarize the
key spectral data.

Mass Spectrometry

High-resolution mass spectrometry has been instrumental in determining the molecular formula
of these compounds.

Table 2: Mass Spectrometry Data
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lonization .
Compound Observed miz Interpretation Source(s)
Mode
Methyl
_ _ ESI-MS 489 [M+H]*
Isoeichlerianate
Eichlerianic Acid HR-ESI-TOFMS - C30Hs004 [2]

Infrared (IR) Spectroscopy

The IR spectrum of Eichlerianic acid reveals characteristic functional groups.

Table 3: Infrared (IR) Spectroscopy Data for Eichlerianic Acid

Wavenumber (cm~—?)

Functional Group

Source(s)

3421 Hydroxyl (-OH) [2]
Carbonyl (C=0) of a carboxylic

1704 _ v ) y [2]
acid

1376 Gem-dimethyl [2]

1078 Ether (C-O-C) [2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and proton framework of the

molecule. While complete NMR data for Methyl Eichlerianate is not readily available in the

searched literature, data for the parent Eichlerianic acid offers significant structural insights.

Table 4: 1H-NMR Spectral Data for Eichlerianic Acid
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. . Coupling
Chemical Shift . .
Multiplicity Constant (J) Assighment Source(s)
(3) ppm
Hz
H-24
3.63 dd 5.5,9.8 (oxymethine [2]
proton)
Seven tertiary
0.8-1.3 - - 2]

methyl groups

Biological Activity

The primary biological activities reported in the literature are associated with Eichlerianic acid.

These findings provide a strong basis for investigating the bioactivity of its methyl ester

derivative, Methyl Eichlerianate.

Table 5: Biological Activity of Eichlerianic Acid

Activity Assay Details Results

Source(s)

Inhibition of Herpes
. Simplex Virus 1 (HSV-
Antiviral S ICs0 = 8 pg/mL
1) replication in Vero

cells

] Activity against
Trypanocidal ] ICs0 = 10 pg/mL
Trypanosoma cruzi

[2]

Strong antioxidant

Antioxidant .
properties reported

[2]

_ Activity against MCF-7  Cytotoxic effects
Cytotoxic
breast cancer cells observed

[2]

Experimental Protocols

Detailed experimental protocols for the isolation and biological evaluation of Eichlerianic acid

have been described in the literature. These methods can be adapted for studies on Methyl
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Eichlerianate.

Isolation of Eichlerianic Acid from Cabralea canjerana

A bioassay-guided fractionation approach was employed to isolate Eichlerianic acid from the
branches of Cabralea canjerana.[2] The general workflow is as follows:

Branches of Cabralea }—V‘ Ethanol ‘ | with Hexane, Dichloromethane, and Ethyl Acelale}—b‘ Semi-preparative RP-HPLC }—V‘ Bioassay-guided Fractionation }—V‘ Isolation of Eichlerianic Acid

Click to download full resolution via product page

Figure 1: General workflow for the isolation of Eichlerianic acid.

Antiviral Activity Assay

The antiviral activity of Eichlerianic acid against Herpes Simplex Virus 1 (HSV-1) was assessed
by observing the inhibition of the virus-induced cytopathic effect in Vero (African green monkey
kidney) cells. The ICso value was determined as the concentration of the compound that
inhibited 50% of the viral cytopathic effect.

Signaling Pathways and Logical Relationships

While specific signaling pathways for Methyl Eichlerianate have not been elucidated, the
reported cytotoxic and anti-inflammatory potential of related triterpenoids suggests possible
interactions with key cellular signaling cascades. The following diagram illustrates a
hypothetical relationship based on the known activities of similar compounds.
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Figure 2: Hypothetical signaling pathways potentially modulated by Methyl Eichlerianate.

Conclusion

Methyl Eichlerianate is a dammarane-type triterpenoid with a chemical profile that suggests
potential for biological activity. While comprehensive data on the methyl ester itself is still
emerging, the known properties of its parent compound, Eichlerianic acid, provide a strong
rationale for further investigation. The antioxidant, cytotoxic, and antiviral activities of
Eichlerianic acid highlight promising avenues for future research into Methyl Eichlerianate.
This guide consolidates the current understanding of its physical and chemical characteristics
to support and facilitate ongoing and future research endeavors in the field of natural product-
based drug discovery. Further studies are warranted to fully characterize Methyl Eichlerianate
and elucidate its mechanisms of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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